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Compound of Interest

Compound Name: Glycerol monoleate

Cat. No.: B15254224

For Researchers, Scientists, and Drug Development
Professionals

Glycerol monooleate (GMO), a monoacylglycerol of oleic acid, is a versatile non-ionic
surfactant widely employed in the pharmaceutical, cosmetic, and food industries. Its
biocompatibility, biodegradability, and unique self-assembly properties make it a subject of
significant interest, particularly in the development of advanced drug delivery systems.[1][2][3]
This technical guide provides a comprehensive overview of the core physicochemical
properties of glycerol monooleate, complete with quantitative data, detailed experimental
protocols, and visualizations to aid in research and development.

Core Physicochemical Properties

The physicochemical characteristics of glycerol monooleate can vary depending on the grade
and purity of the substance. Commercial preparations are often mixtures of mono-, di-, and
triglycerides.[4]

Table 1: General Physicochemical Properties of Glycerol
Monooleate
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Property Value References

Amber or pale yellow oily
Appearance liquid; may be partially [5]
solidified at room temperature.

Molecular Formula C21H4004 [6]
Molecular Weight 356.54 g/mol [1][6]
Odor Characteristic, mild, fatty odor. [1]
Taste Fatty taste. [7]

Table 2: Quantitative Physicochemical Data for Glycerol
Monooleate
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Property Value Conditions References
Melting Point 35-45 °C [1]
35-37 °C [6]
25 °C (unstable form) [7]
Boiling Point >2007C [1]
(decomposes)
238-240 °C at 3 mmHg [7]
Density ~0.94 g/cm?3 [1]
0.942 g/cm? [4]
0.9407 g/cm3 at35°C [618]
Viscosity (Kinematic) 100-100 cSt at 40 °C
~80 mm?/s at 40°C [9]
~10 mm?/s at 100°C [9]
Flash Point 216 °C [4]
180 °C [6]18]
153.89 °C TCC [10]
Refractive Index 1.4626 at 40 °C [7]
1.46384 at 35 °C, 589.3 nm [6]
HLB Value 3.8 [11][12]
3.3 (non-emulsifying) [4]
4.1 (self-emulsifying) [4]
Saponification Value 160-176 mgKOH/gm [11]
Acid Value Max 6 mgKOH/gm [11]
lodine Value 58-80 [11]
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ble 3: Solubili ile of Gl | |

Solvent Solubility References
Water Insoluble [L107113]
Ethanol Soluble (especially when hot) [71[13]
Chloroform Soluble [71[13]

Ether Soluble [71[13]
Mineral Oll Soluble [4]
Vegetable Oils Soluble [4]

Experimental Protocols

Detailed methodologies for determining key physicochemical properties are crucial for accurate
characterization. Below are outlines of standard experimental protocols.

Determination of Hydrophilic-Lipophilic Balance (HLB)
Value

The HLB value is a measure of the degree of hydrophilicity or lipophilicity of a surfactant.[14]
For non-ionic surfactants like glycerol monooleate, Griffin's method is commonly used.[14][15]

Griffin's Method: This method is based on the molecular weight of the hydrophilic portion of the
molecule.[14]

e Equation: HLB = 20 * (Mh / M)
o Where:
= Mh is the molecular mass of the hydrophilic portion (the glycerol head group).
» M is the total molecular mass of the molecule.
Saponification Method: An alternative method involves the saponification value of the ester.[16]

e Procedure:
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o Accurately weigh approximately 1 gram of the glycerol monooleate sample into a round-
bottom flask.

o Add a known excess of 0.5N alcoholic potassium hydroxide (e.g., 30 mL).

o Reflux the mixture on a boiling water bath for about one hour to ensure complete
saponification.

o Perform a blank titration with the same amount of alcoholic potassium hydroxide but
without the sample.

o After cooling, titrate the sample and the blank with a standardized 0.5N hydrochloric acid
solution using phenolphthalein as an indicator. The endpoint is the disappearance of the
pink color.[17]

o Calculation:

o Saponification Value (S) = (Volume of HCI for blank - Volume of HCI for sample) *
Normality of HCI * 56.1 / Weight of sample

o HLB=20*(1-S/A)

» Where S is the saponification value and A is the acid value of the fatty acid (oleic acid).
[16]
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Saponification Method

Weigh Sample Saponify with Alcoholic KOH @ Calculate Saponification Value Calculate HLB =20 * (1 - S/ A) HLB Value

Griffin's Method

Determine Molecular Weights Calculate HLB = 20 * (Mh / M) HLB Value

Prepare Surfactant Solutions of Varying Concentrations

Surface Tension Method Fluorescence Probe Method Turbidity Method

Measure Surface Tension Add Fluorescent Probe

Plot Surface Tension vs. log(Conc@ Measure Fluorescence Intensity

Identify CMC at Slope Change

Measure Turbidity

Plot Turbidity vs. Concentration

Plot Intensity Ratio vs. Concentration Identify CMC at Abrupt Increase

Identify CMC at Inflection Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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